1-oxo-1,2,3,4-tetrahydroisoquinoline-5-carbaldehyde

• IUPAC Name: 1-oxo-3,4-dihydro-2H-isoquinoline-5-carbaldehyde
• InChI: InChI=1S/C10H9NO2/c12-6-7-2-1-3-9-8(7)4-5-11-10(9)13/h1-3,6H,4-5H2,(H,11,13)
• InChI Key: DFNFGLXEXFMRHX-UHFFFAOYSA-N
• Canonical SMILES: C1CNC(=O)C2=CC=CC(=C21)C=O
• Molecular Formula: C10H9NO2
• Molecular Weight: 175.18 g/mol

Description

1-Oxo-1,2,3,4-tetrahydroisoquinoline-5-carbaldehyde is a derivative of 1,2,3,4-tetrahydroisoquinolines (THIQ), which are a significant class of isoquinoline alkaloids. These THIQ-based compounds, both natural and synthetic, exhibit diverse biological activities against various infective pathogens and neurodegenerative disorders.

Synthesis Analysis

The synthesis of THIQ derivatives has garnered a lot of attention in the scientific community. A commonly used synthetic strategy involves the cyclization of an N-acyl derivative of β-phenylethylamine in the presence of a dehydrating agent such as POCl3, P2O5, ZnCl2 to generate 3,4-dihydro isoquinoline derivatives. Additionally, a one-pot solution-phase parallel synthesis (SPPS) of a small library of new 1,2,3,4-tetrahydroisoquinoline derivatives has been reported.

Molecular Structure Analysis

The molecular structure of 1-oxo-1,2,3,4-tetrahydroisoquinoline-5-carbaldehyde is related to the THIQ nucleus, which is widely distributed in nature and forms an essential part of the isoquinoline alkaloids family. The THIQ is a secondary amine with the chemical formula C9H11N.

Scientific Research Applications

Antiviral Activity

• THIQ derivatives have demonstrated antiviral properties against various viruses. .

Anticancer Potential

• THIQ-based compounds have shown promise as anticancer agents. .

Antibacterial Properties

• THIQ analogs exhibit antibacterial activity against different bacterial strains. .

Antifungal Effects

• THIQ derivatives have been investigated for their antifungal properties. .

Anti-Inflammatory Activity

• Some THIQ compounds display anti-inflammatory effects. .

Antioxidant Agents

• .

Calcium Channel Inhibition

• Certain THIQ analogs exhibit calcium channel-blocking activity. .

Mechanism of Action

Target of Action

1-Oxo-1,2,3,4-tetrahydroisoquinoline-5-carbaldehyde is a structural motif of various natural products and therapeutic lead compounds . It is related to inhibitors of WNV protease and molecules having selective central nervous system (CNS) action . Therefore, its primary targets could be the WNV protease and CNS receptors.

Mode of Action

It is known that the compound can act as a precursor for various alkaloids displaying multifarious biological activities . The compound might interact with its targets, such as WNV protease and CNS receptors, leading to changes in their function.

Biochemical Pathways

For instance, N-benzyl tetrahydroisoquinolines are known to function as antineuroinflammatory agents , suggesting that this compound might also affect neuroinflammatory pathways.

Result of Action

For instance, it might inhibit WNV protease activity and modulate CNS receptor function .